1-[(2,5-dimethyl-3-thienyl)sulfonyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: 1-(2,5-dimethylthiophen-3-yl)sulfonyl-4-(2-methoxyphenyl)piperazine
• InChI: InChI=1S/C17H22N2O3S2/c1-13-12-17(14(2)23-13)24(20,21)19-10-8-18(9-11-19)15-6-4-5-7-16(15)22-3/h4-7,12H,8-11H2,1-3H3
• InChI Key: CYKNWLMLOIPISD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C17H22N2O3S2
• Molecular Weight: 366.5 g/mol

Description

1-[(2,5-dimethyl-3-thienyl)sulfonyl]-4-(2-methoxyphenyl)piperazine, commonly known as TAK-915, is a novel drug compound that has recently gained attention in the scientific community due to its potential therapeutic applications. TAK-915 is a potent and selective antagonist of the orexin 2 receptor, which is involved in the regulation of wakefulness and arousal.

Mechanism of Action

TAK-915 is a selective antagonist of the orexin 2 receptor, which is involved in the regulation of wakefulness and arousal. By blocking the orexin 2 receptor, TAK-915 reduces the activity of orexin neurons, leading to a decrease in wakefulness and an increase in sleep. TAK-915 has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
TAK-915 has been shown to have several biochemical and physiological effects, including improving cognitive function, reducing excessive daytime sleepiness, and modulating the activity of neurotransmitter systems. TAK-915 has also been shown to have a favorable safety profile, with no significant adverse effects reported in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-915 for lab experiments is its selectivity for the orexin 2 receptor, which allows for the specific targeting of this receptor in animal models. However, the high cost of TAK-915 and the need for specialized equipment for its synthesis may limit its widespread use in laboratory settings.

Future Directions

There are several potential future directions for research on TAK-915, including further studies on its therapeutic applications in psychiatric disorders, as well as its potential use as a cognitive enhancer. Additionally, the development of more cost-effective synthesis methods for TAK-915 may increase its accessibility for laboratory research.

Synthesis Methods

The synthesis of TAK-915 involves several steps, including the reaction of 2,5-dimethylthiophene with chlorosulfonic acid to form 2,5-dimethyl-3-thienylsulfonyl chloride. The resulting compound is then reacted with p-methoxyphenylpiperazine in the presence of a base to yield TAK-915. The synthesis of TAK-915 has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

TAK-915 has been the subject of extensive research in recent years due to its potential therapeutic applications. Several studies have demonstrated the efficacy of TAK-915 in improving cognitive function and reducing excessive daytime sleepiness in animal models. TAK-915 has also been shown to have potential applications in the treatment of psychiatric disorders such as depression and anxiety.